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Compound of Interest

Compound Name: Disperse orange 3

Cat. No.: B124953

Introduction

Disperse Orange 3 (C.I. 11005) is a monoazo dye of the low molecular weight, low energy
class, suitable for dyeing hydrophobic synthetic fibers such as polyester.[1][2] Due to their non-
ionic nature and low water solubility, disperse dyes are applied from a fine aqueous dispersion.
The dyeing mechanism for polyester involves the transfer of dye from the aqueous phase to
the solid fiber, where it forms a solid solution.[3][4] This process is significantly influenced by
temperature, requiring temperatures above the glass transition temperature of polyester
(approx. 70-80°C) to allow dye molecules to penetrate the fiber's amorphous regions. For
adequate dye uptake and levelness without a carrier, high-temperature (HT) dyeing at 120-
130°C under pressure is the preferred laboratory and industrial method.[4][5]

Proper pH control, typically a slightly acidic medium (pH 4.5-5.5), is crucial for satisfactory dye
exhaustion and stability.[4][6] Following the dyeing process, a reduction clearing treatment is
essential to remove any dye particles adhering to the fiber surface, which significantly improves
wash fastness and crocking (rubbing) fastness.[7][8]

Physicochemical Properties of Disperse Orange 3
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Property Value Reference
C.l. Name Disperse Orange 3 [1]
C.l. Number 11005
CAS Number 730-40-5 [1]
Molecular Formula C12H10N4O2 [1]
Molecular Weight 242.23 g/mol [1]
Class Single Azo Dye [1]
Amax 415-443 nm [2]
Melting Point ~210-220 °C [1][2]
Solubility Soluble in ethanol, acetone, (2]
toluene.

Orange to yellow-light red
Appearance [1112]
powder.

Experimental Protocols

1. Materials and Equipment
o Fabric: Scoured and bleached 100% polyester fabric.
e Dye: Disperse Orange 3 (90% dye content).[9]

e Chemicals:

o

Anionic Dispersing Agent (e.g., sodium lignosulfonate-based).

[¢]

Acetic Acid (Glacial) for pH adjustment.

[¢]

Sodium Hydroxide (Caustic Soda).

o

Sodium Hydrosulphite (Reducing Agent).
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o Non-ionic detergent.
e Equipment:

o Laboratory-scale high-temperature dyeing machine (e.g., Glycerine or Infrared bath).

o

Stainless steel dye pots.

[¢]

Analytical balance.

[e]

pH meter.

[e]

Graduated cylinders and beakers.

o

Stirring rods.

[¢]

Drying oven.

2. High-Temperature (HT) Exhaust Dyeing Protocol

This protocol is designed for a 2% on weight of fabric (0.w.f) shade.

o Fabric Preparation: Cut a 5-gram sample of the polyester fabric. Record its precise weight.
e Dye Dispersion Preparation:

o Calculate the required amount of Disperse Orange 3 dye (e.g., for a 2% shade on a 59
fabric sample, 0.1 g of dye is needed).

o Create a smooth paste of the dye powder with a small amount of water and 1 g/L of a
dispersing agent.

o Gradually add warm water (40-50°C) to the paste while stirring to form a fine, stable
dispersion.

o Dye Bath Preparation:

o Set the material-to-liquor ratio (M:L) to 1:30. For a 5g fabric sample, the total volume will
be 150 mL.
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[e]

Fill the dye pot with the calculated volume of deionized water.

o

Add 1 g/L of the dispersing agent to the dyebath.

[¢]

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[4][7]

[¢]

Add the prepared dye dispersion to the dyebath and stir for homogeneity.

e Dyeing Procedure:

o Introduce the polyester fabric sample into the dyebath at approximately 60°C.[4]

o Seal the dye pot and place it in the dyeing machine.

o Raise the temperature from 60°C to 130°C at a rate of 2°C/minute.[10]

o Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[4][8]

o Cool the dyebath down to 70°C at a rate of 2.5°C/minute.[10]

o Remove the dyed fabric sample from the pot and rinse thoroughly with warm water,
followed by cold water.

Experimental Workflow
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Preparation

1. Weigh Fabric &
Calculate Recipe

:

2. Prepare Dye Dispersion
(Dye + Dispersing Agent)

A4

3. Prepare Dyebath
(Water + Auxiliaries + pH Adjust)

High-Temperature Dyeing

4. Add Fabric to Dyebath at 60°C

5. Ramp Temperature to 130°C
(2°C/min)

6. Hold at 130°C for 60 min

7. Cool to 70°C

Post-Tr‘;atment

8. Rinse Fabric
(Warm & Cold Water)

9. Reduction Clearing
(NaOH + Na2S204)

10. Final Rinse & Neutralize

11. Dry Fabric

Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester.
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3. Post-Dyeing Reduction Clearing Protocol

This step is critical for removing surface dye and achieving good fastness properties.

Prepare a fresh bath at a 1:40 liquor ratio with water at 60°C.
e Add the following chemicals to the bath:
o Sodium Hydroxide: 2 g/L
o Sodium Hydrosulphite: 2 g/L[7]
e Immerse the rinsed, dyed fabric into the reduction clearing bath.
e Maintain the temperature at 60-80°C for 15-20 minutes.[7][8]

» Remove the fabric and rinse thoroughly with hot water, then cold water, until the water runs
clear.

» Neutralize the fabric in a bath containing 1 g/L of acetic acid for 5 minutes.
o Perform a final cold water rinse.
e Dry the fabric in an oven or air dry.

Typical Performance Data

The following table summarizes typical quantitative data for polyester dyed with disperse dyes.
Actual values for Disperse Orange 3 may vary based on the specific dyeing conditions, fabric
construction, and testing methodology.
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. Standard Test Typical
Performance Metric . Reference
Method Result/Rating
Reflectance Dependent on shade
Color Yield (K/S) Spectrophotometry % (e.g., 15-25 for [11][12]
(Kubelka-Munk) medium shades)
) Spectrophotometric > 90% (under optimal
Dye Exhaustion (%) ) - [11][13]
analysis of dyebath HT conditions)
, ISO 105-C06 / AATCC  4-5 (Good to
Washing Fastness [12][14][15]
61 Excellent)
_ ISO 105-B02 / AATCC  5-6 (Moderate to
Light Fastness [15]
16 Good)
_ Dry: 4-5 (Good to
Rubbing Fastness ISO 105-X12 / AATCC
] Excellent)Wet: 4 [12][14]
(Crocking) 8
(Good)
o ISO 105-E04 / AATCC  4-5 (Good to
Perspiration Fastness [6][14]
15 Excellent)

(Ratings are based on a 1-5 Grey Scale, where 5 indicates negligible or no change.)

Safety Precautions

Disperse Orange 3 is classified as a skin irritant and sensitizer.[16] It may cause an allergic

skin reaction.

Always handle the dye powder and chemicals in a well-ventilated area or fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for Disperse Orange 3 and all other chemicals before

use for complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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